![molecular formula C19H17FN2O4S2 B257572 N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide](/img/structure/B257572.png)
N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide, also known as FABP4 inhibitor, is a synthetic compound that has been widely studied for its potential therapeutic applications. This compound has been found to have a high affinity for the fatty acid binding protein 4 (FABP4), a protein that plays a key role in lipid metabolism and inflammation. In
Mechanism of Action
N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide works by binding to the this compound protein, which is primarily expressed in adipocytes and macrophages. By inhibiting this compound, this compound can reduce the uptake and storage of fatty acids in adipocytes, leading to increased insulin sensitivity and reduced inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound can have a variety of biochemical and physiological effects. These include:
- Increased insulin sensitivity: Inhibition of this compound can lead to increased insulin sensitivity, which can be beneficial in the treatment of diabetes and other metabolic disorders.
- Reduced inflammation: this compound is also involved in the regulation of inflammatory pathways. Inhibition of this compound can reduce the production of pro-inflammatory cytokines and chemokines, leading to reduced inflammation.
- Reduced atherosclerosis: Studies have shown that this compound inhibition can reduce the development of atherosclerosis, a condition characterized by the buildup of plaque in the arteries.
- Reduced cancer growth: this compound has been shown to play a role in the growth and proliferation of cancer cells. Inhibition of this compound can reduce the growth of cancer cells and increase their sensitivity to chemotherapy.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide is its specificity for this compound. This compound has been shown to have a high affinity for this compound, with minimal off-target effects. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide. These include:
- Development of more soluble analogs: One potential direction for future research is the development of more soluble analogs of this compound, which could make it easier to use in experiments.
- Investigation of combination therapies: this compound inhibition has been shown to have potential therapeutic effects in a variety of diseases. Future research could investigate the potential benefits of combining this compound inhibition with other therapies, such as statins or anti-inflammatory drugs.
- Development of more potent inhibitors: While this compound has shown promise as a this compound inhibitor, there is still room for improvement in terms of potency. Future research could focus on the development of more potent inhibitors with improved therapeutic potential.
Synthesis Methods
The synthesis of N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide involves the reaction of 4-fluorobenzenesulfonyl chloride with 3-ethyl-4-methoxybenzaldehyde in the presence of triethylamine. The resulting product is then reacted with thiourea to form the thiazolidinone ring. The final product is obtained by reacting the intermediate with ammonium hydroxide.
Scientific Research Applications
N-[3-ethyl-5-(4-methoxybenzylidene)-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide has been extensively studied for its potential therapeutic applications. One of the main areas of research has been its role as a this compound inhibitor. This compound is a protein that plays a key role in lipid metabolism and inflammation. Inhibition of this compound has been shown to have potential therapeutic effects in a variety of diseases, including obesity, diabetes, atherosclerosis, and cancer.
properties
Molecular Formula |
C19H17FN2O4S2 |
---|---|
Molecular Weight |
420.5 g/mol |
IUPAC Name |
(NE)-N-[(5Z)-3-ethyl-5-[(4-methoxyphenyl)methylidene]-4-oxo-1,3-thiazolidin-2-ylidene]-4-fluorobenzenesulfonamide |
InChI |
InChI=1S/C19H17FN2O4S2/c1-3-22-18(23)17(12-13-4-8-15(26-2)9-5-13)27-19(22)21-28(24,25)16-10-6-14(20)7-11-16/h4-12H,3H2,1-2H3/b17-12-,21-19+ |
InChI Key |
VPGVZFBSEYBQER-HATACVMWSA-N |
Isomeric SMILES |
CCN\1C(=O)/C(=C/C2=CC=C(C=C2)OC)/S/C1=N/S(=O)(=O)C3=CC=C(C=C3)F |
SMILES |
CCN1C(=O)C(=CC2=CC=C(C=C2)OC)SC1=NS(=O)(=O)C3=CC=C(C=C3)F |
Canonical SMILES |
CCN1C(=O)C(=CC2=CC=C(C=C2)OC)SC1=NS(=O)(=O)C3=CC=C(C=C3)F |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.